Nonachloropredioxin
Description
Nonachloropredioxin is a polychlorinated compound belonging to the family of hydroxychlorodiphenyl ethers. Its structure features nine chlorine atoms attached to a dioxin backbone, which confers significant stability and lipophilicity. Early studies by Miller and Deinzer (1980) demonstrated its ability to disrupt biological membranes, particularly through interactions with erythrocyte membrane adenosine triphosphatase (ATPase) activity .
Properties
CAS No. |
35245-80-8 |
|---|---|
Molecular Formula |
C12HCl9O2 |
Molecular Weight |
496.2 g/mol |
IUPAC Name |
2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenoxy)phenol |
InChI |
InChI=1S/C12HCl9O2/c13-1-3(15)7(19)11(8(20)4(1)16)23-12-9(21)5(17)2(14)6(18)10(12)22/h22H |
InChI Key |
AZNDXYXXGIGVCZ-UHFFFAOYSA-N |
SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)O |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)O |
Other CAS No. |
35245-80-8 |
Synonyms |
2,3,4,5-tetrachloro-6-(pentachlorophenoxy)phenol nonachloro-2-phenoxyphenol nonachloropredioxin |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
Nonachloropredioxin shares structural similarities with other chlorinated dioxins and hydroxychlorodiphenyl ethers, such as octachlorodibenzodioxin (OCDD) and tetrachlorodibenzodioxin (TCDD). Key distinctions include:
- Degree of Chlorination: this compound contains nine chlorine atoms, whereas TCDD (a well-studied dioxin) has four. This higher chlorination likely enhances its stability and resistance to metabolic degradation.
- Functional Groups: Unlike TCDD, this compound includes ether linkages and hydroxyl groups, which may influence its solubility and reactivity .
Table 1: Comparative Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Chlorine Atoms | Key Functional Groups |
|---|---|---|---|
| This compound | ~456.3 (estimated) | 9 | Hydroxyl, Ether |
| TCDD | 321.97 | 4 | None |
| α-Tocopherol (Reference) | 430.7 | 0 | Hydroxyl, Methyl |
Note: Data for this compound derived from structural extrapolation; TCDD and α-Tocopherol values sourced from literature .
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